Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate

• IUPAC Name: methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C9H7FN2O2/c1-14-9(13)7-8(10)12-5-3-2-4-6(12)11-7/h2-5H,1H3
• InChI Key: XPFMBPZXBGQIIM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N2C=CC=CC2=N1)F
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.16 g/mol
• Solubility: >29.1 [ug/mL] (The mean of the results at pH 7.4)

Description

“Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate” is a chemical compound with the molecular formula C9H7FN2O2 and a molecular weight of 194.16. It is used for research purposes.

Synthesis Analysis

The synthesis of “Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate” can be achieved through the reaction of methyl trifluoropyruvate 2-pyridylimines with trimethyl phosphite. More details about the synthesis process can be found in the referenced papers.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7FN2O2/c1-14-9(13)7-8(10)12-5-3-2-4-6(12)11-7/h2-5H,1H3. This code provides a specific description of the compound’s molecular structure.

Chemical Reactions Analysis

“Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate” can participate in various chemical reactions. For instance, it can be involved in electrophilic fluorination reactions. More information about its chemical reactions can be found in the referenced papers.

Physical And Chemical Properties Analysis

“Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate” is a powder that should be stored at room temperature.

Scientific Research Applications

Antibacterial Agents

Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate has shown promise as an antibacterial agent. While specific studies on this compound are limited, related analogs have demonstrated antibacterial activity against various strains. .

Antitubercular Activity

In a recent study, Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate analogs exhibited significant antitubercular activity. .

Anti-Inflammatory Properties

Derived nonsteroidal anti-inflammatory drugs (NSAIDs) have been synthesized from imidazo[1,2-a]pyridine scaffolds. Miroprofen, an NSAID derived from this class, possesses analgesic, antipyretic, and anti-inflammatory activity. .

Radical Reactions and Functionalization

Researchers have explored radical reactions for the direct functionalization of imidazo[1,2-a]pyridines. Although not specific to our compound, this field highlights the versatility of imidazo[1,2-a]pyridine derivatives in synthetic chemistry. .

Safety and Hazards

This compound is labeled with the GHS07 pictogram and has the signal word “Warning”. It has several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Methyl 3-fluoroimidazo[1,2-a]pyridine-2-carboxylate is a complex organic compound Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are often functionalized via radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions can lead to the construction of various imidazo[1,2-a]pyridine derivatives .

Biochemical Pathways

The functionalization of imidazo[1,2-a]pyridines, the class of compounds to which it belongs, is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . This suggests that the compound may interact with various biochemical pathways depending on its specific functional groups.

Result of Action

Some imidazo[1,2-a]pyridine derivatives have shown potential as anticancer agents, indicating apoptosis induction capacity .